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Compound of Interest

Compound Name: 2,6-Dinitro-p-cresol

Cat. No.: B1206616

Audience: Researchers, scientists, and drug development professionals.

Abstract: This technical guide provides a detailed overview of the fundamental physicochemical
properties of 2,6-Dinitro-p-cresol (DNPC), a dinitrophenolic compound with historical
applications as a chemical intermediate, herbicide, and insecticide. The document focuses on
its molecular formula and weight, supported by a summary of its key identifiers and properties.
A generalized experimental protocol for molecular weight determination is discussed, and the
compound's chemical structure and synthesis pathway are visually represented.

Core Molecular Data

2,6-Dinitro-p-cresol, also known by its IUPAC name 4-methyl-2,6-dinitrophenol, is an organic
compound characterized by a cresol backbone with two nitro group substituents.[1] Its identity
is definitively established by its chemical formula and molecular weight.

Quantitative Molecular Profile

The fundamental quantitative data for 2,6-Dinitro-p-cresol is summarized below. The
elemental composition is derived from its molecular formula, C7HsN20s, and the provided
molecular weight.
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Parameter Value Reference
Molecular Formula C7HeN20s [L12113114115]116]
Molecular Weight 198.13 g/mol [1][2][5][6]
Monoisotopic Mass 198.02767130 Da [1]

CAS Number 609-93-8 [11[3][5][6]

Elemental Composition

Carbon (C) 42.43%
Hydrogen (H) 3.05%

Nitrogen (N) 14.14%
Oxygen (O) 40.38%

Chemical Structure and Synthesis

The arrangement of atoms in 2,6-Dinitro-p-cresol dictates its chemical behavior and reactivity.

Molecular Structure

The structure consists of a phenol ring with a methyl group at position 4 (para) and two nitro
groups at positions 2 and 6. This specific arrangement is crucial for its chemical properties.

Caption: Molecular structure of 4-methyl-2,6-dinitrophenol.

Synthesis Pathway

2,6-Dinitro-p-cresol is synthesized through the direct dinitration of p-cresol.[7] This
electrophilic aromatic substitution reaction involves the careful addition of nitric acid in a dilute
sulfuric acid solution.

p-Cresol [——— (H2 ; 024Hc|\;?a3lyst) Dinitration 2,6-Dinitro-p-cresol
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Caption: Reaction pathway for the synthesis of 2,6-Dinitro-p-cresol.

Experimental Protocols

Determining the precise molecular weight is a critical step in chemical identification and

characterization. While specific experimental reports for this compound are not detailed here, a

general protocol based on mass spectrometry is outlined.

Molecular Weight Determination via Mass Spectrometry

Objective: To determine the molecular weight of 2,6-Dinitro-p-cresol with high accuracy.

Methodology: Electrospray lonization Mass Spectrometry (ESI-MS)

Sample Preparation: A dilute solution of 2,6-Dinitro-p-cresol is prepared in a suitable
solvent (e.g., methanol or acetonitrile) to a final concentration of approximately 1 pg/mL.

lonization: The sample solution is introduced into the ESI source. A high voltage is applied to
a capillary needle, causing the solution to nebulize into a fine spray of charged droplets. As
the solvent evaporates, the analyte molecules become charged ions, typically forming
protonated molecules [M+H]* or deprotonated molecules [M-H]~. Given its phenolic hydroxyl
group, detection in negative ion mode ([M-H]") is highly effective.

Mass Analysis: The generated ions are guided into a mass analyzer (e.g., Time-of-Flight
(TOF) or Orbitrap). The analyzer separates the ions based on their mass-to-charge ratio
(m/z).

Detection: The separated ions are detected, and a mass spectrum is generated, which plots
ion intensity versus m/z.

Data Interpretation: The peak corresponding to the molecular ion is identified. For 2,6-
Dinitro-p-cresol (C7HsN20s), the expected monoisotopic mass of the deprotonated
molecule [C7HsN20s]~ is approximately 197.02 m/z. The measured value is then used to
confirm the molecular weight and infer the molecular formula.

Physicochemical and Safety Data
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While this guide focuses on molecular weight and formula, a brief summary of other relevant
properties is provided for a comprehensive profile.

Property Value Reference
Appearance Light yellow to yellow solid [1]

Melting Point 77-85 °C [11[31[5][6]
Solubility Insoluble in water [1]

Hazards Toxic [31[6]

Note: A related compound, Dinitro-ortho-cresol (DNOC), acts as an uncoupler of oxidative
phosphorylation, interfering with ATP production, which accounts for its high toxicity.[8] Similar
mechanisms may contribute to the toxicity of 2,6-Dinitro-p-cresol. It was previously used as a
herbicide and insecticide but was banned in the United States for pesticide use in 1991.[8]
Professionals should handle this compound with appropriate safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: An Examination of 2,6-Dinitro-p-
cresol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1206616#2-6-dinitro-p-cresol-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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